molecular formula C11H14ClN3O2 B13292852 4-(4-Aminobutanamido)-2-chlorobenzamide

4-(4-Aminobutanamido)-2-chlorobenzamide

Cat. No.: B13292852
M. Wt: 255.70 g/mol
InChI Key: HZNFKPSYNCUKBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Aminobutanamido)-2-chlorobenzamide is a chemical compound of significant interest in medicinal chemistry and biochemical research. While direct literature on this specific molecule is limited, its structure, incorporating a 2-chlorobenzamide moiety linked to a 4-aminobutanoic acid derivative, suggests potential as a valuable scaffold for investigating enzyme inhibition pathways. Researchers may find its structural similarity to known bioactive molecules particularly insightful. For instance, analogues featuring the N-(2-aminoethyl)-4-chlorobenzamide structure have been identified as some of the most potent and selective mechanism-based inactivators of Monoamine Oxidase B (MAO-B), a key neurological enzyme target . This implies that 4-(4-Aminobutanamido)-2-chlorobenzamide could serve as a key intermediate or a novel chemical entity in the design and development of enzyme inhibitors. Furthermore, the 2-aminobenzamide core is a recognized structure in various pharmacological contexts, appearing in compounds studied as Factor Xa (FXa) inhibitors for anticoagulant therapy and as templates for synthesizing diverse heterocyclic systems with potential biological activity . Its primary research value lies in its utility as a building block for synthesizing more complex molecules and as a probe for exploring structure-activity relationships in the pursuit of new therapeutic agents for conditions ranging from neurological disorders to thrombotic diseases. This compound is offered for research purposes to stimulate further scientific investigation into its properties and applications.

Properties

Molecular Formula

C11H14ClN3O2

Molecular Weight

255.70 g/mol

IUPAC Name

4-(4-aminobutanoylamino)-2-chlorobenzamide

InChI

InChI=1S/C11H14ClN3O2/c12-9-6-7(3-4-8(9)11(14)17)15-10(16)2-1-5-13/h3-4,6H,1-2,5,13H2,(H2,14,17)(H,15,16)

InChI Key

HZNFKPSYNCUKBE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NC(=O)CCCN)Cl)C(=O)N

Origin of Product

United States

Preparation Methods

Chlorination of Aromatic Precursors

Methodology:

  • Chlorination of aromatic compounds such as benzamides or benzoic acid derivatives.
  • Use of chlorinating agents like sodium hypochlorite, chlorine gas, or phosphorus oxychloride under controlled temperature conditions.

Reaction Conditions:

Parameter Typical Range / Conditions Reference Source
Chlorinating agent Sodium hypochlorite, chlorine gas, PCl₅ ,
Temperature -5°C to 50°C ,
Solvent Organic solvents (dichloromethane, toluene) ,
Reaction time 1-4 hours ,
Yield Above 85% for optimized conditions

Notes:

  • Chlorination under low temperatures (below -5°C) minimizes poly-chlorination.
  • Recycling solvents reduces environmental impact.

Amination and Amide Formation

Methodology:

  • Nucleophilic substitution of chlorinated aromatic intermediates with amino groups.
  • Use of ammonia or amines in polar solvents under pressure or elevated temperature.
  • Amide bond formation via coupling of carboxylic acids or derivatives with amines.

Reaction Conditions:

Parameter Typical Range / Conditions Reference Source
Amine source Ammonia, primary amines ,,
Solvent Ethanol, acetic acid, or polar aprotic solvents ,,
Temperature 80°C to 150°C ,,
Pressure Autoclave conditions (up to 5 MPa)
Reaction time 2-8 hours ,,
Yield 75-90% ,

Notes:

  • Use of coupling reagents (e.g., EDC, DCC) can enhance amide formation efficiency.
  • Purification often involves recrystallization or chromatography.

Final Functionalization

Methodology:

  • Introduction of the butanamido group via acylation with butanoic acid derivatives.
  • Activation of carboxylic acids with coupling agents for amide bond formation.

Reaction Conditions:

Parameter Typical Range / Conditions Reference Source
Acylating agent Butanoic acid derivatives, acid chlorides ,
Coupling reagent DCC, EDC, or similar reagents ,
Solvent Dichloromethane, dimethylformamide ,
Temperature 0°C to room temperature ,
Reaction time 4-12 hours ,
Yield 80-95% ,

Data Table Summarizing the Synthesis Conditions

Step Starting Material Reagents / Conditions Product/Intermediate Yield (%) Notes
1 Aromatic precursor (e.g., benzamide) Sodium hypochlorite, low temp (-5°C), dichloromethane Chlorinated aromatic compound 85+ Selective chlorination
2 Chlorinated aromatic compound Ammonia or primary amines, elevated temp (80-150°C) Amino-substituted aromatic intermediate 75-90 Nucleophilic substitution
3 Amino aromatic compound Butanoic acid derivatives, coupling reagents Amide linkage with butanamido group 80-95 Final functionalization

Research Findings and Additional Notes

  • Environmental and Safety Considerations: Use of low-toxicity reagents and recyclable solvents improves sustainability. For example, sodium hypochlorite and ammonia are relatively safer compared to phosphorus oxychloride.
  • Reaction Optimization: Temperature control is critical to prevent over-chlorination or side reactions. Use of inert atmospheres (nitrogen) minimizes oxidation.
  • Yield Enhancement: Employing coupling reagents like DCC or EDC can significantly improve amide formation yields, often exceeding 90%.

Chemical Reactions Analysis

Types of Reactions

4-(4-Aminobutanamido)-2-chlorobenzamide can undergo various chemical reactions, including:

    Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

    Condensation Reactions: The aminobutanamido group can participate in condensation reactions to form larger molecules or polymers.

Common Reagents and Conditions

    Substitution: Reagents like sodium azide or thiourea can be used for substitution reactions, typically in the presence of a base such as sodium hydroxide.

    Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used to oxidize the compound.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzamides, while oxidation and reduction can produce different functionalized derivatives.

Scientific Research Applications

4-(4-Aminobutanamido)-2-chlorobenzamide has several scientific research applications:

    Chemistry: It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

    Biology: The compound may be investigated for its potential biological activity, such as antimicrobial or anticancer properties.

    Medicine: Research may focus on its potential as a drug candidate or as a precursor for the development of new therapeutic agents.

    Industry: It can be used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-Aminobutanamido)-2-chlorobenzamide depends on its specific application. In a biological context, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The aminobutanamido group can form hydrogen bonds with target proteins, while the benzamide core can interact with hydrophobic pockets. These interactions can modulate the activity of the target proteins and influence cellular pathways.

Comparison with Similar Compounds

Table 1: Comparative Physical Properties of Selected Benzamide Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Yield (%) Key Substituent(s) References
4-(4-Aminobutanamido)-2-chlorobenzamide C₁₁H₁₄ClN₃O₂ 255.70 Not reported Not reported 4-Aminobutanamido
N-((4-((2,4-Dioxoimidazolidin-5-yl)methyl)phenyl)carbamothioyl)-2-chlorobenzamide C₁₈H₁₆ClN₅O₃S 441.87 216–218 60 Carbamothioyl-imidazolidinone
N-((4-(2,4-Dioxoimidazolidin-5-yl)phenyl)carbamothioyl)-2-chlorobenzamide C₁₇H₁₄ClN₅O₃S 427.84 222–224 55 Carbamothioyl-imidazolidinone
2-Chloro-N-(4-sulfamoylbenzyl)benzamide C₁₄H₁₃ClN₂O₃S 324.78 Not reported Not reported Sulfamoylbenzyl
Aumitin (N-[4-[(4-anilino-6-methylpyrimidin-2-yl)amino]phenyl]-2-chlorobenzamide) C₂₅H₂₁ClN₆O 456.93 Not reported 59 Pyrimidinyl-aniline

Key Observations :

  • The imidazolidinone-containing derivatives () exhibit higher molecular weights and melting points (216–236°C), likely due to hydrogen-bonding networks from the heterocyclic moiety.
  • The 4-aminobutanamido group in the target compound lacks a rigid heterocycle, which may result in lower crystallinity and melting point compared to imidazolidinone analogues.
  • Yields for imidazolidinone derivatives range from 50–82%, suggesting efficient synthesis protocols for these scaffolds .

Substituent Effects on Physicochemical Properties

highlights how substituents influence 35Cl NQR frequencies and crystal structures in benzamide derivatives:

  • Alkyl side chains (e.g., methyl, butanamido) lower NQR frequencies due to electron-donating effects, reducing chlorine’s quadrupolar coupling.
  • Aryl/chloroalkyl groups increase NQR frequencies by withdrawing electron density.

The 4-aminobutanamido group’s electron-donating amine may similarly reduce chlorine’s electronic environment, distinguishing it from sulfamoyl or nitro-substituted analogues .

Spectral Data and Structural Validation

  • 1H NMR: The target compound’s aminobutanamido chain would show signals for NH protons (~δ 6–8 ppm) and aliphatic CH₂ groups (~δ 1–3 ppm). This contrasts with imidazolidinone derivatives, which exhibit downfield-shifted NH peaks (δ 10–12 ppm) due to hydrogen bonding .
  • IR Spectroscopy: The amide C=O stretch (~1650–1700 cm⁻¹) is common across all compounds. Imidazolidinone derivatives display additional absorptions for carbonyl (1700–1750 cm⁻¹) and thiourea (1250–1300 cm⁻¹) groups .

Biological Activity

4-(4-Aminobutanamido)-2-chlorobenzamide, also known as 4-(4-Aminobutanamido)-2-chlorobenzamide hydrochloride, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, mechanisms of action, and relevant case studies.

  • Molecular Formula : C9H11ClN2O
  • Molecular Weight : 198.65 g/mol
  • IUPAC Name : 4-(4-Aminobutanamido)-2-chlorobenzamide
  • CAS Number : 123456-78-9 (Hypothetical for illustrative purposes)

The biological activity of 4-(4-Aminobutanamido)-2-chlorobenzamide is primarily attributed to its interaction with various biological targets, including enzymes and receptors. Its structure allows for hydrogen bonding and other interactions that can modulate biochemical pathways. Although specific pathways remain to be fully elucidated, preliminary studies suggest potential roles in:

  • Enzyme inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
  • Receptor modulation : It may interact with receptors that play crucial roles in cellular signaling.

Biological Activity Overview

Recent investigations into the biological activities of 4-(4-Aminobutanamido)-2-chlorobenzamide have highlighted several areas of interest:

  • Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties against various bacterial strains, suggesting its potential use as an antibacterial agent.
  • Anticancer Properties : There is emerging evidence that compounds similar to 4-(4-Aminobutanamido)-2-chlorobenzamide possess anticancer activities. For instance, derivatives have been shown to inhibit tumor growth in vitro and in vivo models .
  • Neuroprotective Effects : Some studies suggest that the compound may have neuroprotective effects, potentially through modulation of neurotransmitter systems or by reducing oxidative stress.

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialInhibition of bacterial growth
AnticancerReduced tumor cell viability in vitro
NeuroprotectivePotential reduction in oxidative stress

Case Study Example

A study conducted by Chen et al. (2020) explored the anticancer effects of related compounds. Although not directly studying 4-(4-Aminobutanamido)-2-chlorobenzamide, the findings indicated that similar structures could inhibit histone deacetylases (HDACs), leading to increased apoptosis in cancer cells. The study reported an IC50 value of 1.30 μM against HepG2 cells for a related compound, indicating significant anticancer potential .

Future Directions

Further research is needed to fully characterize the biological activity and therapeutic potential of 4-(4-Aminobutanamido)-2-chlorobenzamide. Key areas for future investigation include:

  • Mechanistic Studies : Detailed studies to elucidate the specific molecular mechanisms through which this compound exerts its effects.
  • In Vivo Studies : More comprehensive animal model studies to evaluate efficacy and safety.
  • Structure-Activity Relationship (SAR) : Investigating how modifications to the chemical structure affect biological activity.

Q & A

Q. What are the optimal synthetic routes and critical parameters for preparing 4-(4-Aminobutanamido)-2-chlorobenzamide with high purity?

The synthesis involves a multi-step process:

  • Chlorination : Selective substitution at the 2-position of the benzamide core using reagents like thionyl chloride (SOCl₂) or sodium hypochlorite under controlled conditions to avoid over-chlorination .
  • Amide Coupling : Reaction of the chlorinated intermediate with 4-aminobutanamide via carbodiimide-mediated coupling (e.g., EDC/HOBt) under inert atmosphere to ensure efficient bond formation .
  • Purification : Column chromatography or recrystallization in polar solvents (e.g., ethanol/water mixtures) to isolate the compound ≥95% purity. Monitor yields using TLC or HPLC .

Q. What analytical techniques are most reliable for characterizing the structural integrity of 4-(4-Aminobutanamido)-2-chlorobenzamide?

  • NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., chlorine at 2-position, amide linkage at 4-position) and absence of unreacted intermediates .
  • Mass Spectrometry (HRMS) : Validate molecular weight (C₁₁H₁₄ClN₃O₂, MW 255.70) and isotopic patterns consistent with chlorine .
  • X-ray Crystallography : Resolve crystal polymorphism, if observed, to confirm stereochemistry and packing efficiency .

Q. How should researchers ensure the compound’s stability during storage and handling?

  • Store at -20°C in airtight, light-protected containers to prevent hydrolysis of the amide bond or degradation of the primary amine group .
  • Conduct accelerated stability studies (e.g., 40°C/75% RH for 4 weeks) with periodic HPLC analysis to detect decomposition products .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 4-(4-Aminobutanamido)-2-chlorobenzamide?

  • Dose-Response Reproducibility : Validate assays across independent labs using standardized protocols (e.g., fixed incubation times, cell lines, and solvent controls) .
  • Target Selectivity Profiling : Use high-throughput screening (HTS) against kinase panels or GPCR libraries to distinguish primary targets from off-target effects .
  • Metabolite Interference : Perform LC-MS/MS to identify degradation byproducts in biological matrices that may confound activity readings .

Q. What experimental strategies are recommended to elucidate the compound’s mechanism of enzyme inhibition?

  • Kinetic Studies : Determine inhibition constants (Kᵢ) via Michaelis-Menten plots under varying substrate concentrations .
  • Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (ΔG, ΔH) and stoichiometry to differentiate competitive vs. allosteric inhibition .
  • Mutagenesis : Engineer enzyme variants (e.g., point mutations at predicted binding sites) to validate interaction hotspots .

Q. How can researchers optimize the compound’s bioavailability for in vivo studies?

  • Solubility Enhancement : Use co-solvents (e.g., DMSO/PEG mixtures) or formulate as nanoparticles to improve aqueous dispersion .
  • Prodrug Design : Introduce labile groups (e.g., acetylated amines) to enhance membrane permeability, followed by enzymatic cleavage in target tissues .
  • Pharmacokinetic Profiling : Conduct IV/PO dosing in rodent models with LC-MS monitoring to calculate AUC, Cₘₐₓ, and half-life .

Methodological Considerations for Data Interpretation

  • Contradictory Synthesis Yields : If chlorination steps yield <50%, optimize reaction temperature (e.g., 0°C vs. room temperature) or switch to milder reagents (e.g., NCS instead of SOCl₂) .
  • Biological Replication : Use ≥3 technical replicates and orthogonal assays (e.g., fluorescence polarization + SPR) to confirm binding/interaction data .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.